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Compound of Interest

Compound Name: Fesoterodine Fumarate

Cat. No.: B195124 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

fesoterodine fumarate, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure safe handling and regulatory

compliance.

Hazard Profile and Safety Summary
Fesoterodine fumarate is an antimuscarinic agent used to treat overactive bladder syndrome.

[1] In a laboratory context, it is associated with several hazards. It is classified as having acute

oral toxicity, causing skin and serious eye irritation, and potentially causing respiratory tract

irritation.[2] Furthermore, it is suspected of damaging the unborn child (Reproductive Toxicity:

Category 2).[3][4] Adherence to strict safety protocols during handling and disposal is therefore

critical.
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Hazard
Classification

Category
GHS Hazard
Statement

Citations

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[2]

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
[2]

Reproductive Toxicity Category 2

H361d: Suspected of

damaging the unborn

child

[3][4]

Detailed Disposal Protocol
This protocol outlines the step-by-step process for the safe disposal of fesoterodine fumarate
from a laboratory or research environment. The primary goal is to prevent occupational

exposure and environmental release.[3][4]

Step 1: Personal Protective Equipment (PPE) and
Handling
Before beginning any disposal-related activities, ensure all personnel are wearing appropriate

PPE.[2]

Eye Protection: Wear safety glasses with side-shields or a face shield, approved under

standards such as NIOSH (US) or EN 166 (EU).[2]

Hand Protection: Handle with impervious gloves that have been inspected prior to use.[5]

Body Protection: Wear a lab coat or fire/flame resistant and impervious clothing.[5]
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Ventilation: Handle the material in a well-ventilated area or at a location with appropriate

exhaust ventilation to minimize dust formation.[2]

Step 2: Spill Management and Collection
If a spill occurs, personnel involved in the cleanup should follow these procedures to minimize

exposure and contain the material.[3]

Evacuate Non-Essential Personnel: For large spills, evacuate unnecessary personnel from

the affected area.[4]

Contain the Spill: Contain the source of the spill if it is safe to do so.[3][4]

Control Dust Generation: Avoid creating dust.[2] For dry solids, use a damp cloth or a filtered

vacuum for cleanup.[3][4]

Collect Waste: Carefully sweep or shovel the spilled material and place it into a suitable,

sealed, and appropriately labeled container for disposal.[2][3]

Clean the Area: Thoroughly clean the spill area.[3][4]

Wash Hands: Wash hands thoroughly after handling and before breaks or at the end of the

workday.[2]

Step 3: Waste Characterization and Segregation
Proper segregation is a critical step in compliant pharmaceutical waste management.[6]

Initial Segregation: Separate fesoterodine fumarate waste from general, biohazardous, and

radioactive waste streams.[6]

Hazardous Waste Determination: Evaluate the waste to determine if it qualifies as hazardous

waste under the Resource Conservation and Recovery Act (RCRA).[7][8] While some safety

data sheets indicate the material is not regulated for transport, facilities must evaluate all

wastes according to RCRA procedures.[7][9] Consult your institution's Environmental Health

and Safety (EHS) department for guidance on this classification.
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P- and U-listed Wastes: Check if fesoterodine fumarate or its sole active ingredient is

listed on the EPA's P or U lists of acute hazardous wastes.[8]

Characteristic Wastes: Determine if the waste exhibits hazardous characteristics

(ignitability, corrosivity, reactivity, toxicity).[8][10]

Controlled Substance Check: Fesoterodine fumarate is not currently listed as a controlled

substance. However, always segregate and manage any DEA-regulated controlled

substances separately according to DEA regulations.[6][7]

Step 4: Final Disposal Procedure
The final disposal path depends on the waste characterization from Step 3.

For Non-Hazardous Pharmaceutical Waste:

Place the collected waste in a designated, sealed, and clearly labeled container.[3]

Dispose of the material through a licensed hazardous material or pharmaceutical waste

disposal company.[5] Incineration in a facility equipped with an afterburner and scrubber is

a potential disposal method.[5]

Crucially, do not let the product enter drains or be disposed of in regular trash.[2] The EPA

strongly recommends eliminating the practice of flushing pharmaceuticals down the drain

to prevent water contamination.[7]

For RCRA Hazardous Waste:

Package the waste in DOT-rated and RCRA-approved containers.[8] These are often

color-coded (e.g., black containers) for hazardous pharmaceutical waste.[6]

Manage and store the waste according to your facility's hazardous waste accumulation

site rules, adhering to quantity and time limits.[8]

Arrange for pickup and disposal by a licensed hazardous waste contractor. Treatment is

typically via hazardous waste incineration.[7]
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Contaminated Packaging: Dispose of contaminated packaging and containers as unused

product, following the same procedures outlined above.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

fesoterodine fumarate in a research setting.

Step 3: Characterize & Segregate Waste

Step 4: Final Disposal

Start: Fesoterodine Fumarate Waste

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Step 2: Collect Waste
(Avoid Dust, Use Sealed Containers)

Is waste RCRA Hazardous?
(Consult EHS & SDS)

Dispose as Non-Hazardous
Pharmaceutical Waste via

Licensed Contractor (Incineration)

No

Dispose as RCRA Hazardous Waste
(Use Black Bins, Licensed Contractor)

Yes

End: Disposal Complete
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Click to download full resolution via product page

Caption: Logical workflow for the disposal of fesoterodine fumarate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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